Cas no 2859-51-0 (Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-)

Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]- structure
2859-51-0 structure
Product name:Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-
CAS No:2859-51-0
MF:C21H21NO2
MW:319.396945714951
CID:260646
PubChem ID:5913089

Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-
    • 4-[2-(3,4-diethoxyphenyl)ethenyl]quinoline
    • 4-<3,4-Diaethoxy-styryl>-chinolin
    • NCGC00184111-02
    • 2859-51-0
    • 4-(2-(3,4-Diethoxyphenyl)vinyl)quinoline
    • NSC 64947
    • NSC64947
    • CHEMBL1888539
    • 4-[(E)-2-(3,4-diethoxyphenyl)vinyl]quinoline
    • NCGC00184111-01
    • NCGC00184111-03
    • Inchi: InChI=1S/C21H21NO2/c1-3-23-20-12-10-16(15-21(20)24-4-2)9-11-17-13-14-22-19-8-6-5-7-18(17)19/h5-15H,3-4H2,1-2H3/b11-9+
    • InChI Key: ZWRCEPPNYROZCA-PKNBQFBNSA-N
    • SMILES: C(OC1=C(OCC)C=CC(/C=C/C2C3C(=CC=CC=3)N=CC=2)=C1)C

Computed Properties

  • Exact Mass: 319.15700
  • Monoisotopic Mass: 319.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 5.20260

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